N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide

• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol
• IUPAC Name: N-[5-(butanoylamino)-2-chlorophenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H17ClN2O2/c1-2-3-13(18)16-10-6-7-11(15)12(8-10)17-14(19)9-4-5-9/h6-9H,2-5H2,1H3,(H,16,18)(H,17,19)
• InChI Key: JHNKYHBIHGHXIC-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C2CC2

Description

N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide, also known as BCC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BCC is a cyclopropane-containing compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide exerts its biological effects by modulating the activity of various proteins and receptors in the body. In cancer cells, N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide inhibits the activity of cyclin-dependent kinases, which play a crucial role in regulating cell cycle progression. In neurons, N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide modulates the activity of GABA receptors, which are involved in regulating neuronal excitability and synaptic transmission. N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide has also been shown to inhibit the activity of histone deacetylases, which play a crucial role in regulating gene expression.
Biochemical and Physiological Effects
N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, modulation of GABA receptor activity, and inhibition of histone deacetylases. N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide has also been shown to modulate the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which play a crucial role in regulating neurotransmitter signaling.

Advantages and Limitations for Lab Experiments

N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide also has some limitations, including its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for research on N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide, including the development of novel N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide derivatives with improved pharmacological properties, the investigation of N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide's potential applications in other fields, such as immunology and infectious diseases, and the elucidation of N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide's mechanism of action at the molecular level. Additionally, further studies are needed to determine the safety and toxicity of N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide in vivo and to optimize its synthesis method for large-scale production.
Conclusion
In conclusion, N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide is a promising compound with potential applications in various fields, including cancer research, neuroscience, and drug design. N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide's mechanism of action and physiological effects have been extensively studied, and its synthesis method has been optimized to yield high purity and high yield. While N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide has several advantages for lab experiments, its potential toxicity and limited availability are some of the limitations that need to be addressed. Future research on N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide should focus on the development of novel derivatives with improved pharmacological properties, the investigation of its potential applications in other fields, and the elucidation of its mechanism of action at the molecular level.

Synthesis Methods

N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide can be synthesized using various methods, including the reaction of 2-chloro-5-nitrobenzoic acid with butyryl chloride, followed by reduction of the nitro group and cyclization of the resulting intermediate. Another method involves the reaction of 2-chloro-5-nitrobenzoic acid with butyramide, followed by reduction and cyclization. These methods have been optimized to yield high purity and high yield of N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide.

Scientific Research Applications

N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug design. In cancer research, N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In neuroscience, N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide has been shown to modulate the activity of GABA receptors, which play a crucial role in regulating neuronal excitability. In drug design, N-[5-(butyrylamino)-2-chlorophenyl]cyclopropanecarboxamide has been used as a scaffold to design novel compounds with improved pharmacological properties.